(3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid
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Description
Properties
Molecular Formula |
C7H8ClNO2S |
|---|---|
Molecular Weight |
205.66 g/mol |
IUPAC Name |
(3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid |
InChI |
InChI=1S/C7H8ClNO2S/c8-4-1-6(12-3-4)5(9)2-7(10)11/h1,3,5H,2,9H2,(H,10,11)/t5-/m0/s1 |
InChI Key |
UDYZFBYIZVGGDU-YFKPBYRVSA-N |
Isomeric SMILES |
C1=C(SC=C1Cl)[C@H](CC(=O)O)N |
Canonical SMILES |
C1=C(SC=C1Cl)C(CC(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Structural Characteristics and Properties
Before delving into preparation methods, understanding the structural features of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid is essential for appreciating its synthesis challenges.
Chemical Structure
The compound features a thiophene ring with a chloro substituent at the 4-position. The amino acid moiety is attached at the 2-position of the thiophene ring, with the critical stereocenter at the 3-position having the S configuration. This stereochemistry is crucial for the compound's biological activity and must be carefully controlled during synthesis.
Physical Properties
The compound exists as a solid at room temperature with the following properties:
- Molecular Weight: 205.66 g/mol
- IUPAC Name: (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid
- InChI Key: UDYZFBYIZVGGDU-YFKPBYRVSA-N
- SMILES: C1=C(SC=C1Cl)C@HN
General Synthetic Approaches
The synthesis of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid can be approached through several methodologies adapted from related amino acid derivatives. These methods must account for both the thiophene ring system and the stereochemical requirements.
Malonic Acid Condensation Method
This approach is adapted from the synthesis of the phenyl analog and represents a potential starting point for the thiophene derivative.
Reaction Scheme
- Condensation of malonic acid with 4-chlorothiophene-2-carbaldehyde in the presence of ammonium acetate
- Reflux in ethanol to form the racemic amino acid
- Resolution of the racemate to obtain the (S)-enantiomer
This method is based on the synthesis of (±)RS-3-amino-3-(4-chlorophenyl)propanoic acid, which involves the condensation of malonic acid (530 g), 4-chlorobenzaldehyde (666 g), and ammonium acetate (590 g) in ethanol (1500 mL) under reflux for approximately 8 hours. The reaction mixture initially becomes clear and then produces an increasing precipitate. After cooling to room temperature, the crystals are filtered to obtain the desired product.
Chiral Auxiliary Approach
For direct stereoselective synthesis:
- Preparation of a chiral auxiliary-protected malonic acid derivative
- Condensation with 4-chlorothiophene-2-carbaldehyde
- Stereoselective reduction of the resulting α,β-unsaturated intermediate
- Removal of the chiral auxiliary to yield the target compound
Detailed Synthetic Procedures
Modified Knoevenagel Condensation
This procedure is adapted from the synthesis of related β-amino acids and would need specific modifications for the thiophene system.
Materials Required
| Reagent | Quantity | Purity |
|---|---|---|
| Malonic acid | 1 equivalent | ≥99% |
| 4-Chlorothiophene-2-carbaldehyde | 1.1 equivalents | ≥97% |
| Ammonium acetate | 1.5 equivalents | ≥98% |
| Ethanol (anhydrous) | - | ≥99.5% |
| Sodium sulfate | - | Anhydrous |
| Ethyl acetate | - | HPLC grade |
Procedure
- In a three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and thermometer, add malonic acid and ethanol.
- Add 4-chlorothiophene-2-carbaldehyde and ammonium acetate to the mixture.
- Heat the mixture to reflux temperature under vigorous stirring for 8-10 hours.
- Monitor the reaction progress by TLC or HPLC.
- Cool the reaction mixture to room temperature and filter the precipitated product.
- Wash the crystals with cold ethanol and dry under vacuum.
- The resulting product would be racemic (±)RS-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid.
Stereoselective Synthesis via Chiral Ester
For obtaining the pure (S)-enantiomer directly:
Materials Required
| Reagent | Quantity | Purity |
|---|---|---|
| (S)-Vince lactam or equivalent chiral starting material | 1 equivalent | ≥98% |
| 4-Chlorothiophene-2-lithium or Grignard reagent | 1.2 equivalents | Freshly prepared |
| THF (anhydrous) | - | ≥99.9% |
| HCl (conc.) | - | ACS grade |
| Various protecting groups (Boc, PMB) | As needed | ≥98% |
Procedure
This approach would follow a synthetic route similar to that described for related compounds, involving:
- Preparation of a ketone intermediate from a chirally-pure starting material like Vince lactam
- Functionalization of the ketone to incorporate the thiophene moiety
- Selective hydrogenation and ring-opening under controlled conditions
- Deprotection to yield the final product
This method is inspired by the synthetic route described for analogues 9a-9b and 10a-10b, which involves chirally-pure Vince lactam as a starting material.
Purification and Analysis
Purification Methods
| Method | Conditions | Expected Purity |
|---|---|---|
| Recrystallization | Ethanol/water | ≥95% |
| Column Chromatography | Silica gel, ethyl acetate/hexane gradient | ≥98% |
| Chiral HPLC | Chiral column (e.g., Chiralpak AD-H) | ≥99% ee |
Analytical Methods for Confirmation
- NMR Spectroscopy : ¹H and ¹³C NMR to confirm structure
- Mass Spectrometry : Expected [M+H]⁺ at m/z 206.0
- Elemental Analysis : Expected: C, 40.88%; H, 3.92%; N, 6.81%; S, 15.59%; Cl, 17.23%
- Optical Rotation : To confirm the (S)-configuration
- X-ray Crystallography : For absolute confirmation of stereochemistry
Challenges and Considerations
Stereochemical Control
The main challenge in the synthesis of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid is controlling the stereochemistry at the 3-position. This can be addressed through:
- Use of chiral auxiliaries or catalysts
- Resolution of racemic mixtures
- Starting from chiral pool materials
Thiophene Ring Stability
The thiophene ring may present reactivity challenges different from the more commonly studied phenyl analogs:
- Potential for competing reactions at the thiophene sulfur
- Different electronic properties affecting the reactivity of the aldehyde in condensation reactions
- Potential sensitivity to strong oxidizing or reducing conditions
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiol derivatives.
Substitution: The chlorine atom on the thiophene ring can be substituted with various nucleophiles, such as amines or alkoxides, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Amines, alkoxides, under basic or acidic conditions.
Major Products
Oxidation: Sulfoxides, sulfones.
Reduction: Thiol derivatives.
Substitution: Amino or alkoxy-substituted thiophenes.
Scientific Research Applications
(3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.
Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex heterocyclic compounds.
Biological Studies: It is used in studies investigating the interaction of thiophene derivatives with biological targets, such as enzymes and receptors.
Mechanism of Action
The mechanism of action of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The chlorine-substituted thiophene ring can interact with hydrophobic pockets, while the amino acid moiety can form hydrogen bonds and ionic interactions, leading to modulation of the target’s activity.
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
*Calculated molecular weight based on formula.
Key Observations:
Aromatic Substituent Effects: Thiophene vs. However, phenyl derivatives (e.g., BP 2522) exhibit higher hydrophobicity, favoring membrane permeability . Pyridine vs. Thiophene: Pyridine’s nitrogen atom introduces basicity, altering pH-dependent solubility. Pyridine-based compounds (e.g., ) are more likely to form salts, improving bioavailability .
Halogenation and Functional Groups :
- Chlorine at the para position (thiophene or phenyl) optimizes steric accessibility for target binding.
- Trifluoromethyl groups (BP 2520) reduce metabolic degradation due to strong C-F bonds, a feature absent in the target compound .
Notes
Limitations : The provided evidence lacks direct pharmacological or pharmacokinetic data for the target compound. Comparisons are inferred from structural analogs.
Synthetic Considerations : Synthesis routes for thiophene derivatives (e.g., ’s fluorosulfonyl method) may require specialized reagents, unlike phenyl analogs .
Future Directions : Experimental studies on logP, pKa, and target binding are needed to validate hypotheses derived from structural comparisons.
Biological Activity
(3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid is a synthetic amino acid derivative notable for its potential biological activities, particularly in medicinal chemistry. This compound features a unique structural configuration, including a propanoic acid backbone, an amino group, and a chlorothiophene ring, which contribute to its reactivity and interactions with biological systems.
- Molecular Formula : C7H8ClNO2S
- Molecular Weight : 205.66 g/mol
- IUPAC Name : (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid
The presence of the thiophene ring and the amino acid structure enhances the compound's potential applications in pharmacology and materials science. The chlorine atom at the 4-position of the thiophene ring is critical for its biological activity, influencing interactions with various biological targets.
The mechanism of action of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid involves several key interactions:
- Hydrogen Bonding : The amino and carboxylic acid groups facilitate hydrogen bonding with proteins and enzymes.
- Ionic Interactions : The carboxylic acid group can engage in ionic interactions, enhancing binding affinity to biological targets.
- π-π Interactions : The thiophene ring can participate in π-π interactions with aromatic residues in proteins, potentially modulating protein activity.
These interactions suggest that the compound may function as a modulator of enzyme activity or receptor signaling pathways, making it a candidate for further pharmacological studies.
Biological Activity
Research indicates that (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid exhibits significant biological activity:
- Antimicrobial Properties : Preliminary studies suggest that derivatives of this compound may possess antimicrobial effects against various drug-resistant pathogens, including those classified under the ESKAPE group (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species) .
- Potential Therapeutic Applications : The structural features allow it to be explored as a therapeutic agent in treating infections caused by multidrug-resistant organisms .
Research Findings
A number of studies have focused on the synthesis and biological evaluation of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid and its derivatives:
- Synthesis Techniques : Various synthetic routes have been developed to optimize yield and purity. These methods often involve coupling reactions between chlorinated thiophene derivatives and amino acids using standard peptide coupling reagents .
-
Case Studies :
- A study highlighted the synthesis of amino acid derivatives incorporating 4-hydroxyphenyl moieties, which demonstrated significant activity against multidrug-resistant pathogens . This underscores the potential utility of similar structures like (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid in developing novel antimicrobial agents.
- Another research effort focused on the interaction of thiophene-based compounds with G-protein-coupled receptors (GPCRs), suggesting that such compounds could influence inflammatory processes .
Comparative Analysis
To understand the uniqueness of (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid, it is useful to compare it with structurally similar compounds:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid | Bromine substitution | Moderate antimicrobial activity |
| (2R)-2-amino-3-(methylthiophen-2-yl)propanoic acid | Methyl substitution | Lower reactivity compared to chlorinated analogs |
The chlorine substitution in (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid enhances its reactivity and potential binding affinity to biological targets compared to its bromine or methyl counterparts.
Q & A
Q. What are the established synthetic routes for (3S)-3-amino-3-(4-chlorothiophen-2-yl)propanoic acid, and how do reaction conditions influence enantiomeric purity?
- Methodological Answer : The compound is synthesized via multi-step routes involving chiral intermediates. For example, oxazolidinone derivatives can be used to protect adjacent amino and hydroxyl groups during synthesis, as demonstrated in analogous amino acid syntheses (e.g., tert-butyl ester protection and subsequent hydrolysis) . Key reagents include lithium aluminum hydride (LiAlH4) for reductions and potassium permanganate (KMnO4) for oxidations. Enantiomeric purity is maintained by avoiding racemization-prone conditions (e.g., high-temperature acidic environments) and using stereospecific catalysts .
Q. Which analytical techniques are most effective for characterizing the structural and stereochemical properties of this compound?
- Methodological Answer :
- X-ray crystallography : Resolves absolute configuration (e.g., (2R,3S) vs. (3S) stereochemistry) and confirms non-racemization during synthesis .
- Chiral HPLC : Separates enantiomers to validate purity (>99% ee).
- NMR spectroscopy : Identifies substituent positions (e.g., 4-chlorothiophen-2-yl group via <sup>1</sup>H and <sup>13</sup>C chemical shifts) .
- Mass spectrometry : Confirms molecular weight (C7H9ClNO2S; ~218.67 g/mol) and fragmentation patterns .
Advanced Research Questions
Q. How does the stereochemistry and electronic nature of the 4-chlorothiophen-2-yl group influence interactions with biological targets (e.g., enzymes or receptors)?
- Methodological Answer : The thiophene ring engages in π-π stacking with aromatic residues in protein binding pockets, while the chlorine atom enhances electron-withdrawing effects, stabilizing dipole interactions. The (3S)-configuration ensures spatial compatibility with chiral active sites (e.g., amino acid decarboxylases). Techniques like docking simulations and isothermal titration calorimetry (ITC) quantify binding affinities. For example, replacing the 4-chloro group with nitro or methoxy substituents alters inhibitory potency by ~20–50%, highlighting electronic effects .
Q. How can researchers resolve contradictions in reported biological activities of this compound across different studies?
- Methodological Answer : Contradictions often arise from:
- Assay variability : Standardize conditions (e.g., pH, temperature) using guidelines like OECD 455 for enzyme inhibition assays.
- Structural analogs : Compare activity against derivatives (e.g., 3-amino-3-(4-nitrophenyl)propanoic acid) to isolate substituent-specific effects .
- Metabolic stability : Use hepatocyte microsomal assays to assess degradation rates, which may differ due to thiophene ring oxidation .
Q. What strategies optimize the compound’s solubility and bioavailability for in vivo neuroprotection studies?
- Methodological Answer :
- Prodrug design : Esterify the carboxylic acid group (e.g., methyl ester) to enhance membrane permeability, followed by enzymatic hydrolysis in target tissues .
- Co-crystallization : Improve aqueous solubility via salt formation (e.g., hydrochloride salts increase solubility by 3–5×) .
- Nanoparticle encapsulation : Use PLGA nanoparticles (size: 100–200 nm) to bypass efflux pumps and enhance brain delivery .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
